4-[(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)oxy]-N-tridecylbenzenesulfonamide

• IUPAC Name: 4-(4,5-dichloro-2-methylpyrazol-3-yl)oxy-N-tridecylbenzenesulfonamide
• InChI: InChI=1S/C23H35Cl2N3O3S/c1-3-4-5-6-7-8-9-10-11-12-13-18-26-32(29,30)20-16-14-19(15-17-20)31-23-21(24)22(25)27-28(23)2/h14-17,26H,3-13,18H2,1-2H3
• InChI Key: VXYVRYNIFMYLNH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCNS(=O)(=O)C1=CC=C(C=C1)OC2=C(C(=NN2C)Cl)Cl
• Molecular Formula: C23H35Cl2N3O3S
• Molecular Weight: 504.5 g/mol
• CAS No.: 318284-30-9

Description

4-[(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)oxy]-N-tridecylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H35Cl2N3O3S and its molecular weight is 504.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Compounds related to 4-[(3,4-dichloro-1-methyl-1H-pyrazol-5-yl)oxy]-N-tridecylbenzenesulfonamide have been synthesized for various applications, including their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. For instance, Küçükgüzel et al. (2013) studied a series of novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides, revealing their potential therapeutic applications (Küçükgüzel et al., 2013).

Antimicrobial and Anticancer Activities

• Bayrak (2021) synthesized derivatives of 4-methyl-2,3-diphenyl-2,3-dihydro-1H-pyrazole and 4-(4-methyl-5phenyl-2,5-dihydro-1H-pyrazole-1-yl) benzenesulfonamide, which were characterized for their potential biological activity, underscoring the versatility of such compounds in the development of new therapeutic agents (Bayrak, 2021).

Potential in Cancer Therapy

• Gul et al. (2016) synthesized a series of 4-[3-(4-hydroxyphenyl)-5-aryl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamide types, demonstrating that certain compounds, like compound 4, show high tumor selectivity and potency, indicating their potential as novel anticancer agents (Gul et al., 2016).

Ethylene-like Biological Activity

• A compound structurally related to this compound was identified for its ethylene-like biological activity in a study by Oh et al. (2017). This demonstrates the potential utility of such compounds in plant biology and agriculture (Oh et al., 2017).